Cas no 137895-80-8 (2-Nitropropanal)

• Product Name: 2-Nitropropanal
• CAS No: 137895-80-8
• MF: C₃H₅NO₃
• MW: 103.076700925827
• CID: 2772475
• PubChem ID: 54233512
• Update Time: 2025-04-21

2-Nitropropanal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14473316
• DTXSID60709946
• 2-Nitropropanal
• 137895-80-8

• Inchi： 1S/C3H5NO3/c1-3(2-5)4(6)7/h2-3H,1H3
• InChI Key： QKXXKWYDISYJNJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C=O)C)=O

Computed Properties

• Exact Mass: 103.026943022Da
• Monoisotopic Mass: 103.026943022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.9Ų